N-[2-(2-amino-2-oxoethoxy)ethyl]-3-bromo-4-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(2-amino-2-oxoethoxy)ethyl]-3-bromo-4-fluorobenzamide, also known as BFA, is a chemical compound that is widely used in scientific research for its ability to inhibit the transport of proteins between the Golgi apparatus and the endoplasmic reticulum. BFA has been found to have a wide range of applications in the study of cellular and molecular biology, including its use as a tool for investigating protein trafficking pathways and the mechanisms of various diseases.
Mechanism of Action
N-[2-(2-amino-2-oxoethoxy)ethyl]-3-bromo-4-fluorobenzamide works by inhibiting the activity of a protein known as ADP-ribosylation factor (ARF), which is involved in the transport of proteins between the Golgi apparatus and the endoplasmic reticulum. By inhibiting ARF, this compound disrupts the normal protein trafficking pathways within cells, leading to the accumulation of proteins within the Golgi apparatus and the inhibition of protein secretion.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects, including the inhibition of protein secretion, the disruption of Golgi apparatus morphology, and the induction of apoptosis in some cell types. This compound has also been found to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new cancer therapies.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[2-(2-amino-2-oxoethoxy)ethyl]-3-bromo-4-fluorobenzamide is its ability to selectively inhibit protein trafficking pathways, making it a valuable tool for investigating the mechanisms of various diseases. However, this compound has some limitations for lab experiments, including its potential toxicity and the need for careful handling and storage. Additionally, this compound can be expensive and difficult to obtain in large quantities, which can limit its use in some research applications.
Future Directions
There are many potential future directions for research involving N-[2-(2-amino-2-oxoethoxy)ethyl]-3-bromo-4-fluorobenzamide, including the development of new cancer therapies that target protein trafficking pathways, the investigation of the role of the Golgi apparatus in cell signaling and disease, and the development of new methods for protein glycosylation and secretion. Additionally, this compound may have applications in the development of new drugs for viral infections and other diseases. Further research is needed to fully understand the potential of this compound in these and other areas.
Synthesis Methods
N-[2-(2-amino-2-oxoethoxy)ethyl]-3-bromo-4-fluorobenzamide is typically synthesized through a multi-step process that involves the reaction of various chemical compounds. One common method involves the reaction of 3-bromo-4-fluoroaniline with ethyl 2-bromoacetate, followed by the reaction of the resulting compound with ethylenediamine. The final step involves the reaction of the resulting compound with 2-oxoethylamine hydrochloride to yield this compound.
Scientific Research Applications
N-[2-(2-amino-2-oxoethoxy)ethyl]-3-bromo-4-fluorobenzamide has been widely used in scientific research for its ability to inhibit the transport of proteins between the Golgi apparatus and the endoplasmic reticulum. This has made it a valuable tool for investigating protein trafficking pathways and the mechanisms of various diseases, including cancer, Alzheimer's disease, and viral infections. This compound has also been used to study the role of the Golgi apparatus in cell signaling, as well as the mechanisms of protein glycosylation and secretion.
Properties
IUPAC Name |
N-[2-(2-amino-2-oxoethoxy)ethyl]-3-bromo-4-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrFN2O3/c12-8-5-7(1-2-9(8)13)11(17)15-3-4-18-6-10(14)16/h1-2,5H,3-4,6H2,(H2,14,16)(H,15,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZGONEHHEZNCFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)NCCOCC(=O)N)Br)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrFN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.